1-(2-Phenyl-1,3-thiazol-5-yl)-1-ethanone

• IUPAC Name: 1-(2-phenyl-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C11H9NOS/c1-8(13)10-7-12-11(14-10)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: QAJAPTFQPWENFK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(S1)C2=CC=CC=C2
• Molecular Formula: C11H9NOS
• DSSTOX Substance ID: DTXSID90346040
• Molecular Weight: 203.26 g/mol
• CAS RN: 10045-50-8

Description

1-(2-Phenyl-1,3-thiazol-5-yl)-1-ethanone, also known as PTEE, is an organic compound with a wide range of applications in scientific research and development. It has been used in the synthesis of various compounds, as a reagent in organic synthesis, and as a starting material for the preparation of other compounds. PTEE has also been used in studies of biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Activity

Compounds with a thiazolyl moiety, such as 1-(4-methyl-2-aryl-1,3-thiazol-5-yl)-2-(4-aryl-1,2,3-triazol-1-yl)ethanol derivatives, have shown substantial antimicrobial activity. .

Life Science Research

Thiazolyl compounds are used in life science research, including ELISA kits and reagents. .

Synthesis routes and methods

Procedure details

A mixture of 10.0 g (72.9 mmol) of thiobenzamide and 17.4 g (146 mmol) dimethylformamide dimethyl acetal was stirred at room temperature for 2 hours. The volatiles were evaporated under reduced pressure. The residue was dissolved in ethanol (40 ml). To this solution was added 1.0 g (109 mmol) of chloroacetone and the mixture was stirred at room temperature for 3.5 hours. The reaction mixture was diluted with ethyl acetate and washed twice with aqueous sodium bicarbonate, once with water, once with brine and dried over sodium sulfate. The solvent was evaporated under reduced pressure and the residue was purified by chromatography on silica gel using 3:97 acetone:hexanes as eluant to give 3.5 g of the title compound (25%). 1H NMR (500 MHz, CDCl3) δ 8.36 (s, 1H), 8.01 (d, 2H), 7.49 (m, 3H), 2.61 (s, 1H).